(Z)-4-(2-cyano-2-(4-phenylthiazol-2-yl)vinyl)phenyl acetate

• IUPAC Name: [4-[(Z)-2-cyano-2-(4-phenyl-1,3-thiazol-2-yl)ethenyl]phenyl] acetate
• InChI: InChI=1S/C20H14N2O2S/c1-14(23)24-18-9-7-15(8-10-18)11-17(12-21)20-22-19(13-25-20)16-5-3-2-4-6-16/h2-11,13H,1H3/b17-11-
• InChI Key: GQCSLTYNUDOVEK-BOPFTXTBSA-N
• Canonical SMILES: CC(=O)OC1=CC=C(C=C1)C=C(C#N)C2=NC(=CS2)C3=CC=CC=C3
• Isomeric SMILES: CC(=O)OC1=CC=C(C=C1)/C=C(/C#N)\C2=NC(=CS2)C3=CC=CC=C3
• Molecular Formula: C20H14N2O2S
• Molecular Weight: 346.4 g/mol
• CAS No.: 477296-35-8

Description

(Z)-4-(2-cyano-2-(4-phenylthiazol-2-yl)vinyl)phenyl acetate is a useful research compound. Its molecular formula is C20H14N2O2S and its molecular weight is 346.4. The purity is usually 95%.
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Scientific Research Applications

Polymerization Studies

• Polymer Synthesis and Modification : The synthesis and modification of vinyl polymers through xanthate-mediated polymerization have been explored, demonstrating the application of similar vinyl acetate compounds in creating degradable vinyl polymers (Bell et al., 2015).

• Advanced Polymerization Techniques : Research on the reactivity of N-vinylcarbazole in RAFT polymerization highlights the potential for controlling the synthesis of homopolymers and block copolymers, which could be relevant for compounds like (Z)-4-(2-cyano-2-(4-phenylthiazol-2-yl)vinyl)phenyl acetate (Keddie et al., 2013).

• Photocatalysis in Polymerization : Innovations in photocatalyst-free and blue light-induced RAFT polymerization of vinyl acetate at ambient temperature showcase the advancements in polymerization techniques that could be applied to similar compounds (Ding et al., 2015).

Organic Synthesis and Catalysis

• Synthesis of Isothiazoles : Electrosynthesis of isothiazoles from vinyl sulfones has been studied, where compounds similar to this compound are used as precursors (Kunugi et al., 1999).

• Catalytic Synthesis : Research on allyl sulfones and their use in palladium-catalyzed zinc-ene cyclization is relevant for understanding how similar compounds might be synthesized and utilized in organic chemistry (Deng et al., 2005).

Chemical Sensing and Detection

• Fluorescent Probing : Studies on the use of π-conjugated cyanostilbene derivatives for the selective detection of metal ions demonstrate the potential application of this compound in chemical sensing and detection (Wang et al., 2015).

Material Science and Nanotechnology

• Nanocomposite Development : Research into the thermal properties and flammability performance of poly(vinyl alcohol)/α-zirconium phosphate nanocomposites indicates the significance of vinyl acetate-based compounds in material science (Lu et al., 2011).